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Compound of Interest

Compound Name: Glycine p-nitroanilide

Cat. No.: B555452

For researchers, scientists, and professionals in drug development, a thorough understanding
of the physical properties of reagents is fundamental to ensuring experimental reproducibility

and success. This guide provides an in-depth overview of the core physical characteristics of

Glycine p-nitroanilide powder, a chromogenic substrate widely used in enzymatic assays.

Summary of Physical and Chemical Properties

Glycine p-nitroanilide is a synthetic compound that serves as a crucial tool in biochemical
research.[1] Its physical characteristics are well-documented and are summarized below for

easy reference.
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Property

Value

Reference

Appearance

Yellow crystalline to light

yellow powder

[1]

Molecular Formula CsHoN30s3 [L112][31[41[5]
Molecular Weight 195.18 g/mol [1112]131[5]
Melting Point 157 -172 °C [1][5]

Boiling Point 451.7 °C at 760 mmHg [3][5]
Density 1.413 g/cm3 [3]

Flash Point 227 °C [3]
Refractive Index 1.654 [3]

Vapor Pressure

2.37E-08 mmHg at 25°C

[3]

Solubility

Soluble in water (50 mg/mL,
clear, faintly yellow to yellow),
1 M HCI (50 mg/mL), DMF (50
mg/mL, clear, yellow), and
DMSO.

Storage Conditions

0-8°Cor-20°C

[1]3]

Experimental Protocols

While detailed experimental protocols for the determination of all physical characteristics of a
specific batch of Glycine p-nitroanilide are typically found in the manufacturer's Certificate of
Analysis, generalized methodologies are described below.

Determination of Melting Point

The melting point of Glycine p-nitroanilide powder is determined using a standard melting
point apparatus. A small, tightly packed sample of the powder is placed in a capillary tube and
heated at a controlled rate. The temperature range over which the substance transitions from a
solid to a liquid is recorded as the melting point.
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Solubility Assessment

To determine the solubility of Glycine p-nitroanilide, a known mass of the powder is added to
a specific volume of a solvent (e.g., water, DMSO, DMF) at a controlled temperature. The
mixture is agitated until it is fully dissolved or until no more solute dissolves. The concentration
at which the substance is fully dissolved is reported as its solubility in that solvent at that
temperature.

Enzymatic Assay Workflow

Glycine p-nitroanilide is widely used as a chromogenic substrate for various proteases and
peptidases, such as gamma-glutamyltransferase (GGT).[5] The enzymatic cleavage of the
amide bond in Glycine p-nitroanilide releases the yellow-colored p-nitroaniline, which can be
quantified spectrophotometrically.
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Caption: Workflow for an enzymatic assay using Glycine p-nitroanilide as a chromogenic
substrate.

Handling and Storage
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For safe handling, it is recommended to work in a well-ventilated area and wear appropriate
personal protective equipment, including gloves and eye protection.[3] Avoid the formation of
dust and aerosols.[3] Glycine p-nitroanilide powder should be stored in a tightly closed
container in a dry, cool, and well-ventilated place.[3] Recommended storage temperatures are
between 0 °C and 8 °C, with some sources suggesting storage at -20°C for long-term stability.

[1]3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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